(1R,3R)-3-Aminocyclohexanecarboxylic acid
Overview
Description
(1R,3R)-3-Aminocyclohexanecarboxylic acid is a useful research compound. Its molecular formula is C7H13NO2 and its molecular weight is 143.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Peptide Conformational Studies
(1R,3R)-3-Aminocyclohexanecarboxylic acid has been utilized in peptide conformational studies, specifically in examining the preferred conformations of cyclohexane rings of amino acid residues and the peptide-backbones. For example, the formation of helical structures in peptides and the control of helical-screw in homo-chiral homopeptides has been observed using derivatives of this compound (Hirata et al., 2015).
Building Block for Helical β-Peptides
This compound is recognized as a critical building block for helical β-peptides, contributing significantly to the field of peptide synthesis and structural biology. The enantiomerically pure trans-2-aminocyclohexanecarboxylic acid, a close relative, is particularly highlighted for its role in this domain, emphasizing its importance in the structural formation of these synthetic peptides (Berkessel et al., 2002).
Development of Peptidomimetics
The compound has been used as a chiral building block in the development of new peptidomimetics with conformationally restricted structures. This is particularly valuable in the field of drug design, where the creation of molecules that mimic natural peptides and proteins can lead to the development of new therapeutic agents (Defant et al., 2011).
Enantioselective Synthesis Applications
Enantioselective synthesis processes, critical in the pharmaceutical industry, also employ this compound. The enantioselective Novozym 435 mediated acetylation for the preparation of certain acetamidocyclohexanecarboxylic acids is an example of its application in producing chiral compounds (Karlsson, 2016).
Mechanism of Action
Target of Action
It’s structurally similar to fluciclovine , a radiolabelled L-leucine derivative used in imaging tumors, especially in the prostate . Fluciclovine is uptaken by tumor cells via its amino acid transporter .
Mode of Action
Based on the mechanism of fluciclovine , it can be hypothesized that (1R,3R)-3-Aminocyclohexanecarboxylic acid might also interact with amino acid transporters, leading to its uptake by cells.
Biochemical Pathways
The overexpression of l-type amino acid transporters such as lat1 and lat3, which mediate the uptake of essential amino acids, has been reported as a tumoral mechanism of cell growth .
Result of Action
Based on the action of fluciclovine , it can be hypothesized that this compound might also be involved in imaging tumors.
Safety and Hazards
“(1R,3R)-3-Aminocyclohexanecarboxylic acid” is labeled with the signal word “Warning” and is associated with the following hazard statements: H302, H315, H319, H335 . These codes correspond to specific hazards related to the compound. Precautionary measures should be taken when handling this compound .
Properties
IUPAC Name |
(1R,3R)-3-aminocyclohexane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2/c8-6-3-1-2-5(4-6)7(9)10/h5-6H,1-4,8H2,(H,9,10)/t5-,6-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKTUXQBZPWBFDX-PHDIDXHHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC(C1)N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](C[C@@H](C1)N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
34583-99-8 |
Source
|
| Record name | rac-(1R,3R)-3-aminocyclohexane-1-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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